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Compound of Interest

Compound Name: Linalyl propionate

Cat. No.: B093896 Get Quote

This document provides essential safety and logistical information for the proper disposal of

linalyl propionate in a laboratory setting. The following procedures are designed to ensure the

safety of personnel and compliance with environmental regulations.

Immediate Safety Considerations
Linalyl propionate is a combustible liquid that can cause skin and eye irritation.[1][2] Some

evidence also suggests it may cause respiratory irritation.[2] Furthermore, it is classified as

toxic to aquatic life with long-lasting effects.[3][4] Therefore, it is imperative to prevent its

release into the environment.

Personal Protective Equipment (PPE) during Handling and Disposal:
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PPE Item Specification

Hand Protection

Chemically resistant gloves (e.g., neoprene).

Gloves must be inspected before use and

disposed of according to good laboratory

practices.[2]

Eye/Face Protection

Chemical splash-resistant safety glasses or

goggles with side protection. A face shield may

be appropriate for larger quantities.[1]

Skin and Body
Lab coat. For larger spills, impervious clothing

may be necessary.[2][5]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

insufficient or exposure limits may be exceeded,

use a properly fitted, air-purifying respirator with

a suitable filter (e.g., type ABEK (EN14387)).[5]

Linalyl Propionate Properties and Hazards
The following table summarizes key quantitative data for linalyl propionate relevant to its safe

handling and disposal.
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Property Value Source

CAS Number 144-39-8 [1][2]

Molecular Formula C₁₃H₂₂O₂ [1][2]

Molecular Weight 210.31 g/mol [2]

Appearance Colorless to pale yellow liquid [6]

Flash Point 97 °C (206.6 °F) - closed cup [1]

Boiling Point 115 °C at 10-13 hPa [1][6]

Density 0.895 g/mL at 25 °C

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H411:

Toxic to aquatic life with long

lasting effects.

[2][3]

Step-by-Step Disposal Protocol
The standard and required method for disposing of linalyl propionate is as a hazardous

chemical waste. On-site chemical neutralization by laboratory personnel is not recommended

as it can create unforeseen hazards. Adherence to institutional and regulatory protocols is

mandatory.

Step 1: Waste Identification and Classification

Any unused linalyl propionate, contaminated materials (e.g., absorbent pads, gloves), or

solutions containing it must be classified as hazardous waste.[1][2]

Consult your institution's Environmental Health & Safety (EH&S) department for specific

waste stream identification codes.

Step 2: Waste Collection and Segregation
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Collect linalyl propionate waste in a dedicated, properly labeled waste container.

The container must be chemically compatible with linalyl propionate, free from damage,

and have a secure, leak-proof closure.[7]

Do not mix linalyl propionate waste with incompatible chemicals. Segregate it from strong

oxidizing agents, acids, and bases.

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[8]

Step 3: Labeling the Waste Container

The waste container must be clearly labeled with the words "Hazardous Waste".[8]

The label must also include:

The full chemical name: "Linalyl Propionate"

An indication of the hazards (e.g., "Irritant," "Environmental Hazard," or corresponding

pictograms).[8]

The date of waste accumulation.

Step 4: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources

of ignition.[5][6]

Ensure the storage area has secondary containment to manage potential leaks.[7]

Follow institutional limits on the volume of waste stored in an SAA (typically up to 55 gallons)

and the maximum accumulation time.[8]

Step 5: Disposal

Arrange for the collection of the hazardous waste through your institution's EH&S

department or a contracted licensed professional waste disposal service.[2]
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Do not dispose of linalyl propionate down the drain or in regular trash.[2][3][5] This is

critical to prevent environmental contamination.[3]

Accidental Spill Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Ensure adequate ventilation. For large spills, evacuate non-essential

personnel from the area.[2]

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[5]

Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[2]

[3][5]

Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as

sand, earth, or soda ash.[3]

Collect the Waste: Using non-sparking tools, carefully collect the absorbed material and

place it into a suitable, closed container for disposal as hazardous waste.[2][3]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EH&S department as per

institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of linalyl
propionate waste in a laboratory setting.
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Linalyl Propionate Disposal Workflow

Waste Generation
(Unused Linalyl Propionate or

Contaminated Material)

Classify as Hazardous Waste

Accidental Spill Occurs

Potential Event

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect in a Compatible,
Leak-Proof Container

Follow Spill Protocol:
1. Ventilate & Control Ignition

2. Contain & Absorb
3. Collect in Waste Container

Segregate from
Incompatible Chemicals

Label Container:
'Hazardous Waste'
+ Chemical Name

+ Hazard Info

Store in Designated
Satellite Accumulation Area (SAA)

Monitor SAA Volume
and Time Limits

Arrange for Pickup via EH&S
or Licensed Contractor

Limits Approached

Final Disposal at a
Certified Facility

Don PPEPlace contaminated material
in waste container

Click to download full resolution via product page

Caption: Disposal workflow for linalyl propionate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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